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Compound of Interest

Compound Name: Tebupirimfos

Cat. No.: B129061 Get Quote

Introduction

Tebupirimfos, also known by its alternative name phostebupirim, is an organothiophosphate

insecticide used to control soil-dwelling insect pests, primarily in corn crops.[1] As with all

agrochemicals, understanding its environmental fate and degradation is crucial for assessing

its potential impact on ecosystems and human health. This technical guide provides a

comprehensive overview of the transformation of Tebupirimfos in various environmental

compartments, including its degradation through abiotic and biotic pathways, and its

metabolism in biological systems.

Physicochemical Properties
The environmental behavior of Tebupirimfos is governed by its physicochemical properties. It

is a liquid at room temperature with low water solubility and a vapor pressure that suggests it

can exist in both vapor and particulate phases in the atmosphere. Its relatively high soil organic

carbon-water partitioning coefficient (Koc) indicates low mobility in soil.

Table 1: Physicochemical Properties of Tebupirimfos
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Property Value Reference(s)

Molecular Formula C₁₃H₂₃N₂O₃PS [2]

Molar Mass 318.37 g/mol [2]

Water Solubility 5.5 mg/L (at 20°C) [2]

Vapor Pressure 3.75 x 10⁻⁵ mm Hg (at 20°C) [2]

Octanol-Water Partition

Coefficient (log Kow)
No experimental value found

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
1024 - 2674 mL/goc [3]

Abiotic Degradation
Abiotic degradation processes, including hydrolysis and photolysis, play a significant role in the

breakdown of Tebupirimfos in the environment.

Hydrolysis
Tebupirimfos undergoes hydrolysis, with the rate being relatively stable across a range of

environmental pH values. The primary degradation product identified in hydrolysis studies is

DIMAT. The oxygen analog, OMAT, is not a significant product of hydrolysis.[3]

Table 2: Hydrolysis Half-Life of Tebupirimfos

pH Half-Life (Days) Reference(s)

5 47 [3]

7 45 [3]

9 41 [3]

Photolysis
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Photodegradation is a key dissipation pathway for Tebupirimfos, particularly in aquatic

environments.

Aqueous Photolysis: In sunlit surface waters, Tebupirimfos degrades relatively quickly. The

reported half-life in aqueous solutions ranges from 1.29 to 4.2 days.[3]

Soil Photolysis: On the soil surface, photolysis is a less significant degradation route, with a

reported half-life of 106 days, likely due to reduced light penetration into the soil matrix.[3]

Table 3: Photolysis Half-Life of Tebupirimfos

Medium Half-Life Reference(s)

Water 1.29 - 4.2 days [3]

Soil 106 days [3]

Biotic Degradation
Microbial metabolism is a critical factor in the degradation of Tebupirimfos in both soil and

aquatic systems. The persistence of Tebupirimfos can vary significantly depending on the

presence of oxygen.

Aerobic Degradation
Under aerobic conditions, Tebupirimfos is subject to microbial degradation, leading to the

formation of its oxygen analog, Tebupirimfos-oxon (OMAT), and ultimately mineralization to

carbon dioxide (CO₂).[3] Other identified metabolites include 2-(1,1-dimethylethyl)-5-

hydroxypyrimidine (TBHP) and O-ethyl O-(1-methylethyl) O-[2-(1-methylethyl)-5-pyrimidinyl]

phosphorothioate (IMAT).[3] Tebupirimfos itself is quite persistent in aerobic soil, while its

primary metabolite, OMAT, degrades more rapidly.

Table 4: Aerobic Soil Metabolism Half-Lives
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Compound Half-Life (Days) Reference(s)

Tebupirimfos 299 - 343 [1][2][3]

OMAT 0.38 - 16.1 [3]

In aerobic aquatic systems, one study indicated a decline in Tebupirimfos concentration, but a

definitive half-life could not be determined. Notably, OMAT was not observed in this particular

study.

Anaerobic Degradation
Under anaerobic conditions, Tebupirimfos also undergoes degradation, albeit at a different

rate and potentially through different pathways compared to aerobic conditions.

Anaerobic Soil Metabolism: The half-life of Tebupirimfos in anaerobic soil has been

reported to be 279 days.[2]

Anaerobic Aquatic Metabolism: In a study simulating a pond water/soil mesocosm under

anaerobic conditions, the half-life of Tebupirimfos was calculated to be 194 days.[2]

Degradation products observed in this study included desisopropyltebupirimfos,

desethyltebupirimfos, t-butylhydroxypyrimidine, and the S-ethyl isomer of

isopropyltebupirimfos.[2]

Table 5: Anaerobic Degradation Half-Lives

System Half-Life (Days) Reference(s)

Soil 279 [2]

Water/Soil Mesocosm 194 [2]

Metabolic Pathways
The degradation of Tebupirimfos involves several key transformation processes, including

oxidation, hydrolysis, and dealkylation.
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Caption: Primary degradation pathways of Tebupirimfos.

Metabolism in Biological Systems
Plant Metabolism
Tebupirimfos is used on corn, and its metabolism within the plant is a key consideration for

food safety.[2] While specific studies detailing the complete metabolic pathway of

Tebupirimfos in corn are not readily available in the reviewed literature, it is known that plants

can absorb pesticides from the soil.[4] General metabolic pathways for organophosphates in

plants involve oxidation, hydrolysis, and conjugation to form less toxic, more water-soluble

compounds.

Animal Metabolism
Studies in rats have shown that Tebupirimfos is readily absorbed, distributed, metabolized,

and excreted, with a low potential for bioaccumulation.[2] The primary metabolic pathway

involves the mixed-function oxidase system, which is responsible for the oxidative desulfuration

of Tebupirimfos to its more toxic oxygen analog, OMAT.[2] This is a common activation

pathway for organothiophosphate insecticides. Subsequent hydrolysis and conjugation

reactions lead to the formation of water-soluble metabolites that are excreted.
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Caption: Simplified overview of Tebupirimfos metabolism in rats.

Experimental Protocols
The data presented in this guide are primarily derived from studies conducted following

standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD) and the U.S. Environmental Protection Agency (EPA) Office of Prevention, Pesticides

and Toxic Substances (OPPTS).

Hydrolysis (OECD 111)
This guideline determines the rate of abiotic hydrolysis as a function of pH. Sterile aqueous

buffer solutions at pH 4, 7, and 9 are treated with the test substance and incubated in the dark

at a constant temperature. Samples are analyzed at various time points to determine the

concentration of the parent compound and major hydrolysis products.

Phototransformation in Water (OECD 316 / EPA OPPTS
835.2240)
This study evaluates the degradation of a chemical in water due to sunlight. A solution of the

test substance in a sterile buffer is exposed to a light source that simulates natural sunlight.

Control samples are kept in the dark to differentiate between photolytic and other degradation
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processes. The concentration of the test substance and its photoproducts are monitored over

time.

Sample Preparation

Exposure

Analysis
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Caption: General workflow for an aqueous photolysis study.

Aerobic and Anaerobic Transformation in Soil (OECD
307 / EPA OPPTS 835.4100 & 835.4200)
These guidelines are designed to determine the rate and pathway of degradation in soil. Soil

samples are treated with the ¹⁴C-labeled test substance and incubated in the dark at a constant
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temperature and moisture level. For aerobic studies, the soil is kept in an oxygen-rich

environment. For anaerobic studies, the soil is flooded and purged with an inert gas to create

oxygen-free conditions. Volatile products like ¹⁴CO₂ are trapped, and soil samples are

periodically extracted and analyzed to quantify the parent compound, metabolites, and non-

extractable residues.

Aerobic and Anaerobic Transformation in Aquatic
Sediment Systems (OECD 308)
This test simulates the degradation in a water-sediment environment. Intact water-sediment

cores are placed in incubation flasks. The ¹⁴C-labeled test substance is added to the overlying

water. For aerobic conditions, the water is purged with air. For anaerobic conditions, the system

is purged with an inert gas. The water, sediment, and volatile traps are analyzed over time to

determine the degradation rate, identify products, and establish a mass balance.

Conclusion
Tebupirimfos is a persistent organothiophosphate insecticide in soil, particularly under aerobic

conditions. Its degradation is influenced by a combination of abiotic and biotic processes. In

water, photolysis is a rapid and significant degradation pathway. The primary metabolic

activation pathway in soil and animals is the oxidation to the more toxic oxon, OMAT. While

significant data exists for its fate in soil and its abiotic degradation, further research into its

metabolism in corn and its degradation in anaerobic aquatic systems would provide a more

complete environmental risk profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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tebupirimfos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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